3/'-hydroxyesorubicin
3/'-hydroxyesorubicin
Brand Name:
Vulcanchem
CAS No.:
130592-19-7
VCID:
VC0237325
InChI:
InChI=1S/C27H28O11/c1-11-6-12(29)7-18(37-11)38-16-9-27(35,17(30)10-28)8-14-20(16)26(34)22-21(24(14)32)23(31)13-4-3-5-15(36-2)19(13)25(22)33/h3-5,11-12,16,18,28-29,32,34-35H,6-10H2,1-2H3/t11-,12+,16+,18-,27+/m1/s1
SMILES:
CC1CC(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)O
Molecular Formula:
C20H17CaN3O9S3
Molecular Weight:
528.5 g/mol
3/'-hydroxyesorubicin
CAS No.: 130592-19-7
Main Products
VCID: VC0237325
Molecular Formula: C20H17CaN3O9S3
Molecular Weight: 528.5 g/mol
| CAS No. | 130592-19-7 |
|---|---|
| Product Name | 3/'-hydroxyesorubicin |
| Molecular Formula | C20H17CaN3O9S3 |
| Molecular Weight | 528.5 g/mol |
| IUPAC Name | (7S,9S)-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-7-[(2R,4S,6R)-4-hydroxy-6-methyloxan-2-yl]oxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C27H28O11/c1-11-6-12(29)7-18(37-11)38-16-9-27(35,17(30)10-28)8-14-20(16)26(34)22-21(24(14)32)23(31)13-4-3-5-15(36-2)19(13)25(22)33/h3-5,11-12,16,18,28-29,32,34-35H,6-10H2,1-2H3/t11-,12+,16+,18-,27+/m1/s1 |
| Standard InChIKey | TZBDURDLNXOXBK-HWDYCMBPSA-N |
| Isomeric SMILES | C[C@@H]1C[C@@H](C[C@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)O |
| SMILES | CC1CC(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)O |
| Canonical SMILES | CC1CC(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)O |
| Synonyms | 3/'-hydroxyesorubicin |
| PubChem Compound | 131234 |
| Last Modified | Nov 11 2021 |
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